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Compound of Interest

Compound Name: 3-(Ethylamino)phenol

Cat. No.: B1269045 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-(Ethylamino)phenol, a versatile

chemical intermediate. The document details its physicochemical properties, synthesis

protocols, key applications in research and industry, and essential safety and handling

information.

Physicochemical Properties
3-(Ethylamino)phenol, also known as N-ethyl-m-aminophenol, is an aromatic organic

compound. Its key physicochemical properties are summarized in the table below, providing a

foundation for its application in various chemical processes.
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Property Value

CAS Number 621-31-8

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance Very viscous deep orange liquid

Melting Point 62 °C

Boiling Point 349 °F at 12 mmHg

Solubility Slightly soluble in water.

pKa 9.88 (phenol)

Synthesis of 3-(Ethylamino)phenol
The primary industrial synthesis of 3-(Ethylamino)phenol involves the N-ethylation of 3-

aminophenol. Various methods exist, including reaction with ethyl chloride or diethyl sulfate. A

representative experimental protocol is detailed below.

Experimental Protocol: N-Ethylation of 3-Aminophenol
This protocol outlines the synthesis of 3-(Ethylamino)phenol via the reaction of 3-

aminophenol with diethyl sulfate.

Materials:

3-Aminophenol

Diethyl sulfate

Sodium hydroxide

Hydrochloric acid

Toluene
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Water

Anhydrous sodium sulfate

Equipment:

Jacketed glass reactor with overhead stirrer, condenser, and addition funnel

Heating/cooling circulator

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: Charge the reactor with 3-aminophenol and a suitable solvent like toluene.

Base Addition: Slowly add an aqueous solution of sodium hydroxide to the stirred mixture.

The base acts as a scavenger for the sulfuric acid byproduct.

Ethylating Agent Addition: Carefully add diethyl sulfate to the reaction mixture via the addition

funnel. Maintain the temperature of the exothermic reaction at a controlled setpoint using the

circulator.

Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique, such

as High-Performance Liquid Chromatography (HPLC), until the consumption of the starting

material is complete.

Work-up:

Once the reaction is complete, cool the mixture and transfer it to a separatory funnel.

Separate the organic and aqueous layers.

Neutralize the aqueous layer with hydrochloric acid.
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Extract the aqueous layer with toluene to recover any dissolved product.

Combine all organic layers and wash with water to remove residual salts.

Purification:

Dry the combined organic phase over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solution under reduced pressure using a rotary

evaporator to remove the toluene.

The crude 3-(Ethylamino)phenol is then purified by vacuum distillation to yield the final

product.

Synthesis Workflow Diagram
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Synthesis Workflow of 3-(Ethylamino)phenol

3-Aminophenol
Diethyl Sulfate

Sodium Hydroxide

N-Ethylation Reaction
(Controlled Temperature)

Phase Separation
Neutralization

Extraction

Drying
Solvent Removal

Vacuum Distillation

3-(Ethylamino)phenol

Applications of 3-(Ethylamino)phenol

Pharmaceutical Synthesis Dye Synthesis
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-(Ethylamino)phenol (CAS
621-31-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269045#3-ethylamino-phenol-cas-number-621-31-
8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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